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Compound of Interest

Compound Name: Neohydroxyaspergillic Acid

Cat. No.: B3026324 Get Quote

A deep dive into the antimicrobial and cytotoxic properties of two related fungal metabolites,

this guide provides a comparative analysis of neohydroxyaspergillic acid and aspergillic acid

for researchers, scientists, and drug development professionals. This report synthesizes

available data on their bioactivity, mechanisms of action, and experimental protocols to

facilitate further investigation and drug discovery.

Neohydroxyaspergillic acid and aspergillic acid are pyrazine-derived secondary metabolites

produced by various species of the Aspergillus genus. Structurally, both are cyclic hydroxamic

acids, a feature central to their biological activities. Aspergillic acid is primarily produced by

Aspergillus flavus, while neohydroxyaspergillic acid is associated with Aspergillus

sclerotiorum. Their shared chemical scaffold confers potent antimicrobial and cytotoxic

properties, making them subjects of interest for the development of new therapeutic agents.

Comparative Bioactivity Data
While direct comparative studies under identical experimental conditions are limited, the

available literature provides valuable insights into the bioactivity of both compounds. The

following table summarizes the known quantitative data for neohydroxyaspergillic acid and

qualitative descriptions of aspergillic acid's potency.
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Bioactivity Compound
Organism/Cell
Line

Metric Value

Antibacterial
Neohydroxyaspe

rgillic acid

Gram-positive

and Gram-

negative bacteria

MIC
0.49 - 15.62

µg/mL

Aspergillic acid

Gram-positive

and Gram-

negative bacteria

MIC
Potent inhibitory

activity reported

Antiviral
Neohydroxyaspe

rgillic acid
Bacterial viruses -

Activity

reported[1]

Antiprotozoan
Neohydroxyaspe

rgillic acid
- -

Activity

reported[1]

Cytotoxicity
Neohydroxyaspe

rgillic acid

Human cancer

cell lines (SPC-

A-1, BEL-7402,

SGC-7901,

K562)

IC50
7.99 - 24.90

µg/mL

Aspergillic acid - IC50

Cytotoxic

properties

reported

Mechanism of Action: Iron Chelation
The primary mechanism of action for both neohydroxyaspergillic acid and aspergillic acid is

their ability to chelate metal ions, particularly iron (Fe³⁺), through their hydroxamic acid

functional group.[2] This sequestration of essential iron disrupts vital cellular processes in

microbes and cancer cells that rely on iron as a cofactor for enzymatic reactions, such as DNA

replication and cellular respiration. This disruption of iron homeostasis is a key contributor to

their observed antimicrobial and cytotoxic effects.
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Figure 1. Proposed mechanism of action via iron chelation.

Biosynthesis of Aspergillic Acid and
Neohydroxyaspergillic Acid
The biosynthetic pathways of these two compounds are distinct, primarily differing in their

amino acid precursors. Aspergillic acid is synthesized in Aspergillus flavus from one molecule

of L-leucine and one molecule of L-isoleucine.[3][4] In contrast, neohydroxyaspergillic acid,

produced by species like Aspergillus sclerotiorum, is derived from two molecules of L-leucine.

[5][6] These precursors undergo a series of enzymatic reactions orchestrated by gene clusters

to form the final pyrazinone structures.
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Aspergillic Acid Biosynthesis (A. flavus) Neohydroxyaspergillic Acid Biosynthesis (A. sclerotiorum)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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